Cas no 165662-68-0 (3-Benzyloxy-4-methylbenzoic Acid)

• Product Name: 3-Benzyloxy-4-methylbenzoic Acid
• CAS No: 165662-68-0
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• MDL: MFCD06656132
• CID: 135659
• PubChem ID: 22903188
• Update Time: 2025-10-05

3-Benzyloxy-4-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(Benzyloxy)-4-methylbenzoic acid
• 3-BENZYLOXY-4 METHYLBENZOIC ACID
• 3-Benzyloxy-4-methylbenzoic acid
• 4-methyl-3-(phenylmethoxy)Benzoic acid
• Benzoic acid,4-methyl-3-(phenylmethoxy)-
• 4-methyl-3-phenylmethoxy-benzoic acid
• CTK4D2126
• SBB063370
• SureCN69666
• CS-0084841
• 4-methyl-3-phenylmethoxybenzoic acid
• DTXSID80628822
• A810653
• D74577
• 165662-68-0
• MFCD06656132
• 3-benzyloxy-4-methyl-benzoic acid
• 3-(Benzyloxy)-4-methylbenzoicacid
• AKOS009087256
• FT-0658077
• SCHEMBL69666
• Benzoic acid, 4-methyl-3-(phenylmethoxy)-
• ABDMYEWDLHJGIL-UHFFFAOYSA-N
• SY317171
• AS-75896
• DB-064579
• 3-Benzyloxy-4-methylbenzoic Acid

• MDL： MFCD06656132
• Inchi： 1S/C15H14O3/c1-11-7-8-13(15(16)17)9-14(11)18-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,16,17)
• InChI Key： ABDMYEWDLHJGIL-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=C(C(=O)O)C=CC=1C

Computed Properties

• Exact Mass: 242.09432
• Monoisotopic Mass: 242.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.193
• Melting Point: Not available
• Boiling Point: 422.1°Cat760mmHg
• Flash Point: 160°C
• Refractive Index: 1.597
• PSA: 46.53
• Vapor Pressure: Not available

3-Benzyloxy-4-methylbenzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Benzyloxy-4-methylbenzoic Acid

Comprehensive Overview of 3-Benzyloxy-4-methylbenzoic Acid (CAS No. 165662-68-0): Properties, Applications, and Industry Insights

3-Benzyloxy-4-methylbenzoic Acid (CAS No. 165662-68-0) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and material science. This aromatic carboxylic acid derivative features a benzyloxy group at the 3-position and a methyl substituent at the 4-position of the benzoic acid backbone, contributing to its unique reactivity and solubility profile. Researchers and manufacturers frequently search for "3-Benzyloxy-4-methylbenzoic Acid synthesis" or "CAS 165662-68-0 suppliers," reflecting its commercial and academic demand.

The compound’s molecular structure (C₁₅H₁₄O₃) enables its use as a key building block in designing drug-like molecules, particularly in developing nonsteroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors. Recent trends highlight its relevance in "green chemistry" applications, where sustainable synthesis methods are prioritized. Analytical techniques like HPLC and NMR are critical for quality control, ensuring compliance with industry standards such as GMP and REACH.

In the context of AI-driven drug discovery, 3-Benzyloxy-4-methylbenzoic Acid has gained attention as a fragment library component for virtual screening. Its logP value and hydrogen bonding capacity make it a candidate for optimizing pharmacokinetic properties. Questions like "How to purify 3-Benzyloxy-4-methylbenzoic Acid?" or "Solubility of CAS 165662-68-0 in DMSO" are common in forums, underscoring practical challenges in lab-scale applications.

From a commercial perspective, the compound’s pricing fluctuates based on raw material availability and scale-up feasibility. Suppliers often provide technical data sheets (TDS) detailing melting point (typically 120–125°C), storage conditions (2–8°C under inert atmosphere), and handling precautions. Regulatory filings, including COSMOS and FDA DMF, further validate its safety profile for industrial use.

Emerging research explores its potential in covalent organic frameworks (COFs) and photocatalysis, aligning with the global push for renewable energy solutions. Environmental concerns have also spurred studies on its biodegradability and ecotoxicity, addressing compliance with OECD guidelines. These multidisciplinary applications position 3-Benzyloxy-4-methylbenzoic Acid as a compound of enduring scientific and commercial interest.